Cas no 2126162-68-1 (5-Bromo-2-(piperidin-2-yl)pyrimidine hydrochloride)

• Product Name: 5-Bromo-2-(piperidin-2-yl)pyrimidine hydrochloride
• CAS No: 2126162-68-1
• MF: C₉H₁₃BrClN₃
• MW: 278.57661986351
• CID: 4639221
• Update Time: 2025-05-24

5-Bromo-2-(piperidin-2-yl)pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(piperidin-2-yl)pyrimidine hydrochloride
• BKD16268
• 5-bromo-2-piperidin-2-ylpyrimidine;hydrochloride

• Inchi： 1S/C9H12BrN3.ClH/c10-7-5-12-9(13-6-7)8-3-1-2-4-11-8;/h5-6,8,11H,1-4H2;1H
• InChI Key： UVHOCTXTPRCDJW-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C2CCCCN2)=NC=1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 157
• Topological Polar Surface Area: 37.8

Additional information on 5-Bromo-2-(piperidin-2-yl)pyrimidine hydrochloride

Comprehensive Overview of 5-Bromo-2-(piperidin-2-yl)pyrimidine hydrochloride (CAS No. 2126162-68-1)

The compound 5-Bromo-2-(piperidin-2-yl)pyrimidine hydrochloride (CAS No. 2126162-68-1) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, combining a pyrimidine core with a piperidine moiety and a bromine substituent, make it a versatile intermediate for drug discovery and development. Researchers are increasingly exploring its potential in targeting kinase inhibitors, GPCR modulators, and other therapeutic pathways, aligning with the growing demand for small-molecule drugs in precision medicine.

In recent years, the scientific community has shown heightened interest in heterocyclic compounds like 5-Bromo-2-(piperidin-2-yl)pyrimidine hydrochloride due to their role in addressing unmet medical needs. Searches for terms such as "pyrimidine derivatives in drug design" and "piperidine-based pharmaceuticals" have surged, reflecting the compound's relevance in modern medicinal chemistry. Its hydrochloride salt form further enhances solubility, a critical factor for bioavailability optimization—a hot topic in pharmacokinetics discussions.

The synthetic versatility of 5-Bromo-2-(piperidin-2-yl)pyrimidine hydrochloride also positions it as a key building block for high-throughput screening libraries. With the rise of AI-driven drug discovery, researchers frequently inquire about "scaffold hopping strategies" and "fragment-based drug design," where this compound’s brominated pyrimidine structure offers valuable diversification opportunities. Its application extends to crop protection chemicals, resonating with the agrochemical sector’s focus on sustainable pest control solutions.

From a technical perspective, the CAS No. 2126162-68-1 identifier ensures precise tracking in regulatory and procurement contexts, a detail often searched alongside "chemical supplier verification" and "batch-specific analytics." The compound’s stability under standard storage conditions (room temperature, desiccated) makes it practical for industrial-scale applications, addressing common logistical queries in bulk pharmaceutical manufacturing forums.

Emerging trends in personalized therapeutics and combinatorial chemistry further amplify the importance of 5-Bromo-2-(piperidin-2-yl)pyrimidine hydrochloride. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) aligns with frequent search terms like "C-C bond formation techniques," highlighting its utility in late-stage functionalization. Laboratories prioritizing green chemistry principles also explore its potential in catalyst-free transformations, a niche yet rapidly growing area.

In summary, 5-Bromo-2-(piperidin-2-yl)pyrimidine hydrochloride exemplifies the intersection of innovation and practicality in contemporary chemical research. Its multifaceted applications—from drug candidate optimization to material science—ensure its continued prominence in both academic and industrial settings, answering the demand for high-value intermediates in a competitive global market.